3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine

• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 3-(4-bromo-2-methoxyphenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C10H9BrN2O2/c1-14-9-4-6(11)2-3-7(9)8-5-10(12)15-13-8/h2-5H,12H2,1H3
• InChI Key: TVHQXWWOCSEBNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)C2=NOC(=C2)N

Description

3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine is a chemical compound with the molecular formula C 10 H 9 BrN 2 O 2 and a molecular weight of 269.09 g/mol . It features an isoxazole ring, a privileged scaffold in medicinal chemistry known for its wide range of pharmacological activities . This specific amine-functionalized isoxazole serves as a versatile building block for the synthesis of more complex molecules for research and development. The core isoxazole structure is recognized as a key pharmacophore in drug discovery. Isoxazole derivatives have demonstrated significant anti-inflammatory potential, with some compounds showing efficacy comparable to reference drugs in models like carrageenan-induced paw edema . These activities are often linked to interactions with enzymes like cyclooxygenase-2 (COX-2) . Furthermore, research indicates that isoxazole-based compounds can function as immunomodulatory agents , exhibiting both immunosuppressive and immunostimulatory properties, and as anticancer agents, where some derivatives inhibit the proliferation of cancer cells, such as in breast cancer studies . The bromine and methoxy substituents on the phenyl ring of this compound offer distinct sites for further chemical modification, allowing researchers to explore structure-activity relationships and optimize the compound for specific biological targets . This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at the para position of the phenyl ring participates in palladium-catalyzed cross-coupling reactions. Key examples include:

Reaction Type	Conditions	Products/Outcomes	Yield	Sources
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O (80°C)	Biaryl derivatives with aryl boronic acids	72–89%
Buchwald-Hartwig Amination	CuI, L-proline, K₂CO₃, DMSO (80°C)	Aryl amines via C–N bond formation	65–78%

These reactions exploit the bromine’s electrophilic nature for constructing complex architectures, such as 3-(4-(pyridin-3-ylmethylamino)-2-methoxyphenyl)isoxazol-5-amine .

Cyclization and Heterocycle Formation

The amine group facilitates cyclization under acidic or basic conditions:

• Bromo-lactamization : Treatment with dibromohydantoin (DBDMH) in CH₂Cl₂ induces intramolecular lactam formation via bromonium ion intermediates, yielding spiro-isoxazoline-lactams (85% yield) .

• Base-Induced Rearrangements : Reaction with triethylamine triggers ring expansion to form imidazo[1,2-a]pyridines (75–89% yield) .

Oxidation and Reduction Reactions

The isoxazole ring and substituents undergo redox transformations:

Process	Reagents/Conditions	Outcome
Amine Oxidation	KMnO₄, H₂O/THF (0°C)	Isoxazole-5-one formation
Methoxy Demethylation	BBr₃, CH₂Cl₂ (−78°C)	Phenolic derivative generation

These modifications enable functional group interconversions critical for drug discovery .

Electrophilic Aromatic Substitution

The electron-rich phenyl ring undergoes bromination and nitration:

Reaction	Conditions	Positional Selectivity
Bromination	Br₂, FeBr₃ (CH₂Cl₂, 25°C)	Para to methoxy group
Nitration	HNO₃/H₂SO₄ (0°C)	Meta to bromine

These reactions highlight directing effects imposed by the methoxy and bromine substituents .

Biological Alkylation and Enzyme Interactions

The amine group serves as a nucleophile in biochemical contexts:

• Enzyme Inhibition : Forms covalent adducts with cysteine residues in kinases (e.g., EGFR), achieving IC₅₀ values of 0.2–1.8 μM.

• Probe Synthesis : Conjugates with fluorophores (e.g., FITC) for cellular imaging via NHS ester coupling .

Comparative Reactivity with Analogues

The bromo-methoxy substitution pattern confers distinct reactivity compared to analogues:

Compound	Key Reactivity Difference
3-(4-Chlorophenyl)isoxazol-5-amine	Reduced coupling efficiency in Suzuki reactions
3-(4-Methoxyphenyl)isoxazol-5-amine	No bromine for cross-coupling

This structural uniqueness enables tailored applications in medicinal chemistry .

Key Mechanistic Insights

• Cross-Coupling : Bromine’s electronegativity enhances oxidative addition to palladium(0) .

• Lactamization : Proceeds via bromonium ion formation and neighboring group participation .

• Rearrangements : Triethylamine abstracts acidic protons, triggering ring-opening/closure cascades .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents on Phenyl Ring	Key Properties/Applications	References
3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine	4-Br, 2-OMe	Catalyst interaction, potential medicinal uses
3-(4-Bromophenyl)isoxazol-5(4H)-one	4-Br (ketone at C5)	Intermediate for C5a receptor antagonists
3-(2-Chlorophenyl)isoxazol-5-amine	2-Cl	High enantioselectivity (80–91% ee) in heterotriarylmethane synthesis
3-(4-Methoxyphenyl)isoxazol-5-amine	4-OMe	TACC3 kinase inhibitor (BO-264), anticancer activity
3-Methyl-4-[3-(trifluoromethyl)phenyl]isoxazol-5-amine	3-CF3, 4-CH3	BRD4 inhibitor candidate; purchased for structure-activity studies

Key Observations:

• In contrast, 3-(4-methoxyphenyl)isoxazol-5-amine (BO-264) relies solely on the methoxy group for electronic modulation, showing potent TACC3 kinase inhibition .
• Steric Effects: Ortho-substituted derivatives (e.g., 2-Cl) exhibit reduced steric hindrance compared to the target compound’s 2-OMe group, which may explain their higher yields (90–96%) in enantioselective reactions .
• Biological Activity: The trifluoromethyl group in 3-Methyl-4-[3-(trifluoromethyl)phenyl]isoxazol-5-amine enhances lipophilicity and target affinity, a feature absent in the target compound but critical for BRD4 inhibition .

Modifications at the Amino Group

Table 2: Amino Group Derivatives and Their Impact

Compound Name	Amino Group Modification	Yield (%)	Enantioselectivity (% ee)	References
3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine	-NH2	N/A	N/A
N-Ethyl-3-phenylisoxazol-5-amine	-NH(C2H5)	88–96	90–93
N,N-Diethyl-3-phenylisoxazol-5-amine	-N(C2H5)2	27	23

Key Observations:

• Hydrogen Bonding: The primary amino group (-NH2) in the target compound is crucial for hydrogen bonding with chiral catalysts, as seen in similar compounds achieving >80% enantioselectivity .
• N-Alkylation: Mono-ethylation (e.g., N-Ethyl-3-phenylisoxazol-5-amine) improves enantioselectivity (90–93% ee) by balancing steric and electronic effects, whereas diethylation drastically reduces both yield and selectivity due to lost hydrogen-bonding capacity .

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for synthesizing 3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine?

• Methodological Answer : Multi-step synthetic routes involving cyclocondensation and substitution reactions are recommended. For example, reacting substituted benzaldehydes with hydroxylamine followed by bromination under controlled conditions (e.g., using NBS in DMF) can yield the target compound. Reaction optimization with catalysts like chiral phosphoric acids (e.g., SPINOL-derived) improves regioselectivity .

Q. Which spectroscopic techniques are critical for structural elucidation of this compound?

• Methodological Answer : High-resolution NMR (¹H/¹³C) is essential for confirming aromatic and isoxazole ring protons. IR spectroscopy identifies NH₂ stretching (~3400 cm⁻¹) and C-Br vibrations (~600 cm⁻¹). Mass spectrometry (HRMS) validates molecular weight, while X-ray crystallography (using SHELXL ) resolves absolute configuration.

Q. What preliminary biological screening approaches are suitable for this compound?

• Methodological Answer : Use BRD4 bromodomain inhibition assays (AlphaScreen) to evaluate antitumor potential, as structurally related isoxazol-amines show activity against cancer targets . Parallel antimicrobial assays (e.g., MIC determination against S. aureus and E. coli) can assess broad-spectrum efficacy.

Advanced Research Questions

Q. How can enantioselectivity be achieved in derivatives of 3-(4-Bromo-2-methoxyphenyl)isoxazol-5-amine?

• Methodological Answer : Chiral spirocyclic phosphoric acid catalysts (e.g., CPA-3) enable enantioselective synthesis of triarylmethane derivatives. Substituents on the amino group (e.g., N-ethyl vs. N-H) influence enantioselectivity by modulating hydrogen bonding with the catalyst, achieving up to 93% ee .

Q. What computational strategies predict binding interactions with therapeutic targets like BRD4?

• Methodological Answer : Molecular docking (AutoDock Vina) and molecular dynamics (GROMACS) simulations model binding to BRD4’s acetyl-lysine pocket. Free-energy perturbation (FEP) calculations quantify affinity changes induced by bromine/methoxy substituents .

Q. How do electronic effects of substituents (e.g., Br, OMe) influence reaction yields in cross-coupling reactions?

• Methodological Answer : Electron-withdrawing groups (Br) reduce nucleophilicity, requiring Pd(OAc)₂/XPhos catalysts for Suzuki-Miyaura coupling. Methoxy groups enhance stability via resonance but may necessitate protecting groups during functionalization .

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Methodological Answer : Orthogonal assays (e.g., SPR for binding kinetics vs. cellular viability assays) validate target engagement. Meta-analyses of structure-activity relationships (SAR) across analogs clarify substituent effects on potency .